Cas no 1021227-69-9 (4-chloro-N-[4-(2-{[(4-fluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide)

• Product Name: 4-chloro-N-[4-(2-{[(4-fluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide
• CAS No: 1021227-69-9
• MF: C₂₀H₁₇ClFN₃O₂S
• MW: 417.8842856884
• CID: 5913131
• PubChem ID: 42208515
• Update Time: 2025-08-04

4-chloro-N-[4-(2-{[(4-fluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[4-(2-{[(4-fluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide
• F5254-0183
• AKOS024503385
• 4-chloro-N-[4-[3-[(4-fluorophenyl)methylamino]-3-oxopropyl]-1,3-thiazol-2-yl]benzamide
• VU0639215-1
• 1021227-69-9
• 4-chloro-N-(4-(3-((4-fluorobenzyl)amino)-3-oxopropyl)thiazol-2-yl)benzamide

• Inchi： 1S/C20H17ClFN3O2S/c1-25(17-9-6-15(22)7-10-17)18(26)11-8-16-12-28-20(23-16)24-19(27)13-2-4-14(21)5-3-13/h2-7,9-10,12H,8,11H2,1H3,(H,23,24,27)
• InChI Key： GXJBZAHJNJATSG-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CCC(N(C2=CC=C(F)C=C2)C)=O)=CS1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 417.0714038g/mol
• Monoisotopic Mass: 417.0714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-chloro-N-[4-(2-{[(4-fluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide

Introduction to 4-chloro-N-[4-(2-{[(4-fluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide and Its Significance in Modern Chemical Biology

4-chloro-N-[4-(2-{[(4-fluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide, a compound with the CAS number 1021227-69-9, represents a fascinating molecule in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research. The intricate architecture of this molecule, characterized by a benzamide core linked to a thiazole ring, makes it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The benzamide moiety, a well-known pharmacophore in medicinal chemistry, contributes to the compound's binding affinity and specificity. Specifically, the presence of a chloro substituent at the fourth position of the benzene ring enhances its interaction with biological targets. This modification is critical in modulating the pharmacokinetic properties of the molecule, ensuring better bioavailability and efficacy. Furthermore, the thiazole ring, known for its versatility in medicinal chemistry, introduces additional functional groups that can be exploited for therapeutic purposes.

The N-[4-(2-{[(4-fluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl] part of the name is particularly noteworthy. This extended structure suggests a complex interplay of functional groups that could influence the compound's biological activity. The carbamoyl group attached to an ethyl chain further diversifies the molecule's chemical profile. Such structural complexity often correlates with enhanced binding interactions and improved pharmacological properties. The fluorophenyl moiety adds another layer of functionality, potentially influencing both metabolic stability and target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding pockets and optimize the structure for improved efficacy. The compound 1021227-69-9 has been subjected to various computational analyses to understand its interaction with biological targets. These studies have highlighted its potential as an inhibitor of certain enzymes involved in inflammatory pathways.

In vitro studies have demonstrated that 4-chloro-N-[4-(2-{[(4-fluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide exhibits significant inhibitory activity against several key enzymes. Notably, it has shown promise in inhibiting cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins involved in inflammation and pain. This property makes it a candidate for developing novel anti-inflammatory agents. Additionally, preliminary data suggest that this compound may interact with other therapeutic targets, including kinases and transcription factors.

The fluorine atom in the phenyl ring is a critical feature that enhances the compound's bioavailability and metabolic stability. Fluorine substitution is a common strategy in drug design to improve pharmacokinetic properties without altering core biological activity. The presence of this fluorine atom also contributes to the compound's selectivity, reducing off-target effects and minimizing side reactions. These characteristics are essential for developing safe and effective therapeutic agents.

The thiazole ring itself is a versatile scaffold that has been extensively studied for its pharmacological properties. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups around the thiazole ring in 1021227-69-9 influences its biological profile significantly. This structural arrangement allows for optimal interactions with biological targets while maintaining stability under physiological conditions.

Ongoing research is focused on further optimizing this compound for therapeutic applications. By employing structure-activity relationship (SAR) studies, scientists can systematically modify various functional groups to enhance potency and selectivity. These modifications aim to improve the compound's efficacy while minimizing potential toxicity. Additionally, exploratory studies are being conducted to understand its mechanism of action at a molecular level.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for such compounds. HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying promising candidates for further development. The compound 1021227-69-9 has been evaluated using HTS platforms to assess its interaction with multiple enzymes and receptors relevant to human health.

The results from these screens have provided valuable insights into the compound's potential therapeutic applications. For instance, its ability to inhibit COX enzymes suggests its utility in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary data indicate that it may also have applications in oncology due to its interaction with certain kinases involved in cancer cell proliferation.

The synthesis of this complex molecule represents a significant achievement in organic chemistry. Advanced synthetic methodologies have been employed to construct the intricate framework of 4-chloro-N-[4-(2-{[(4-fluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide efficiently and with high yield. These synthetic strategies include multi-step reactions involving cross-coupling techniques, cyclization reactions, and functional group transformations.

The scalability of these synthetic routes is crucial for translating laboratory findings into clinical applications. Researchers are continuously refining these methods to ensure cost-effective production without compromising purity or yield. This focus on sustainable synthesis aligns with broader efforts in pharmaceutical research to develop environmentally friendly manufacturing processes.

The regulatory landscape for new drug development also plays a critical role in advancing compounds like 4-chloro-N-[4-(2-{[(4-fluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide into clinical trials. Compliance with stringent regulatory guidelines ensures that these compounds are safe and effective before reaching patients. Collaborative efforts between academic researchers and pharmaceutical companies are essential for navigating these regulatory pathways efficiently.

In conclusion, 4-chloro-N-[4-(2-{[(4-fluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide (CAS number: 1021227-69-9) represents a promising entity in chemical biology with significant potential for therapeutic applications. Its unique structural features and demonstrated biological activity make it an attractive candidate for further research and development.